Ethyl 2-bromo-2,2-dideuterioacetate

• IUPAC Name: ethyl 2-bromo-2,2-dideuterioacetate
• InChI: InChI=1S/C4H7BrO2/c1-2-7-4(6)3-5/h2-3H2,1H3/i3D2
• InChI Key: PQJJJMRNHATNKG-SMZGMGDZSA-N
• Canonical SMILES: CCOC(=O)CBr
• Isomeric SMILES: [2H]C([2H])(C(=O)OCC)Br
• Molecular Formula: C4H7BrO2
• Molecular Weight: 169.01 g/mol
• CAS No.: 14341-47-0

Description

The following analysis focuses on the difluoro compound due to its prominence in the literature.

Ethyl 2-bromo-2,2-difluoroacetate is a halogenated ester with the molecular formula C₄H₅BrF₂O₂ and a molecular weight of 202.98 g/mol . It is a colorless to pale yellow liquid with a density of 1.583 g/mL at 25°C and a boiling point of 112°C at 700 mmHg . The compound is widely used as a fluorinated building block in organic synthesis due to its reactivity in alkylation, cross-coupling, and cyclization reactions . Its bromine and fluorine substituents enhance electrophilicity, enabling participation in radical pathways and transition-metal-catalyzed transformations .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ethyl 2-bromo-2,2-dideuterioacetate typically involves the bromination of ethyl 2,2-dideuterioacetate. The reaction is carried out under controlled conditions to ensure the selective substitution of hydrogen atoms with bromine. The process involves the use of bromine (Br2) as the brominating agent and a suitable solvent such as carbon tetrachloride (CCl4) or chloroform (CHCl3). The reaction is usually conducted at low temperatures to prevent over-bromination and to achieve high yields.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions and improves the efficiency of the bromination process. The use of deuterated solvents and reagents ensures the incorporation of deuterium atoms into the final product.

Chemical Reactions Analysis

Types of Reactions: Ethyl 2-bromo-2,2-dideuterioacetate undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as hydroxide (OH-), cyanide (CN-), or amines (NH2-).

Elimination Reactions: The compound can undergo elimination reactions to form alkenes, where the bromine atom and a hydrogen atom are removed.

Reduction: The bromine atom can be reduced to form ethyl 2,2-dideuterioacetate.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH), potassium cyanide (KCN), or ammonia (NH3) are commonly used.

Elimination Reactions: Strong bases like potassium tert-butoxide (KOtBu) or sodium ethoxide (NaOEt) are used under heated conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed:

Nucleophilic Substitution: Products include ethyl 2-hydroxy-2,2-dideuterioacetate, ethyl 2-cyano-2,2-dideuterioacetate, and ethyl 2-amino-2,2-dideuterioacetate.

Elimination Reactions: The major product is ethyl 2,2-dideuterioethene.

Reduction: The major product is ethyl 2,2-dideuterioacetate.

Scientific Research Applications

Ethyl 2-bromo-2,2-dideuterioacetate has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of deuterated compounds, which are valuable in studying reaction mechanisms and kinetics.

Biology: Deuterated compounds are used in metabolic studies to trace the incorporation and transformation of deuterium-labeled molecules in biological systems.

Medicine: Deuterated drugs are being developed to improve the pharmacokinetic properties of existing drugs, such as increasing their metabolic stability and reducing side effects.

Industry: The compound is used in the production of specialty chemicals and materials, where the incorporation of deuterium atoms can enhance the properties of the final product.

Mechanism of Action

The mechanism of action of ethyl 2-bromo-2,2-dideuterioacetate involves the interaction of the bromine atom with nucleophiles or bases. In nucleophilic substitution reactions, the bromine atom is replaced by a nucleophile, resulting in the formation of a new bond. In elimination reactions, the bromine atom and a hydrogen atom are removed, leading to the formation of a double bond. The presence of deuterium atoms can influence the reaction kinetics and pathways due to the isotope effect, where the bond strength and reaction rates differ between hydrogen and deuterium.

Comparison with Similar Compounds

Table 1: Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/mL)	Key Reactivity
Ethyl 2-bromo-2,2-difluoroacetate	C₄H₅BrF₂O₂	202.98	112	1.583	Radical alkylation, Suzuki coupling, Reformatsky reaction
Ethyl dibromofluoroacetate	C₄H₅Br₂FO₂	265.89	N/A	N/A	Nucleophilic substitution, cyclization to heterocycles
Ethyl bromoacetate	C₄H₇BrO₂	167.00	158–160	1.506	SN2 reactions, esterification, alkylation

Key Comparative Analysis

Reactivity in Synthesis :

• Ethyl 2-bromo-2,2-difluoroacetate : Excels in radical-mediated reactions (e.g., photocatalyzed difluoromethylation ) and meta-C–H alkylation using ruthenium catalysts . The fluorine atoms stabilize radical intermediates and enhance electrophilicity .
• Ethyl dibromofluoroacetate : Primarily used in cyclization reactions to form benzimidazoles and thiazoles via copper-catalyzed pathways . The additional bromine increases steric hindrance, limiting its use in sterically demanding reactions.
• Ethyl bromoacetate : Lacks fluorine, making it less electrophilic but more versatile in nucleophilic substitutions (e.g., Gabriel synthesis) and peptide coupling .

Applications in Medicinal Chemistry :

• The difluoro compound is critical in synthesizing histone deacetylase (HDAC) inhibitors and PDE2A inhibitors , where fluorine improves metabolic stability and binding affinity .
• Ethyl dibromofluoroacetate is employed in radiopharmaceuticals and drug discovery for thiazole ring formation .

Synthetic Efficiency :

• Ethyl 2-bromo-2,2-difluoroacetate achieves higher yields (~91%) in benzimidazole synthesis compared to dibromofluoroacetate (~45–77%) .
• Both difluoro and dibromofluoro analogs require copper catalysts for cross-coupling, but the difluoro derivative is more compatible with photoredox systems .

Table 2: Reaction Performance in Key Transformations

Reaction Type	Ethyl 2-bromo-2,2-difluoroacetate	Ethyl dibromofluoroacetate	Ethyl bromoacetate
Radical Cyclization	74–91% yield	N/A	N/A
Suzuki Coupling	51% yield (meta-C–H alkylation)	Not reported	Not applicable
Thiazole Synthesis	N/A	44–95% yield	60–85% yield

Mechanistic Insights

• Radical Pathways : The difluoro compound generates difluoromethyl radicals under visible light photoredox conditions, enabling addition to alkenes and heteroarenes . Fluorine’s electronegativity stabilizes transition states, enhancing regioselectivity .

Biological Activity

Ethyl 2-bromo-2,2-dideuterioacetate is a compound of interest in various fields, particularly in medicinal chemistry and biological research. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and detailed research findings.

This compound has the following chemical properties:

• Molecular Formula : C$_4$H$_6$BrD$_2$O$_2$
• Molecular Weight : 182.01 g/mol
• CAS Number : 667-27-6

The biological activity of this compound is primarily attributed to its ability to form covalent bonds with nucleophilic sites in proteins. This reactivity can lead to the formation of hapten-protein complexes, which are crucial in sensitization processes. The compound's bromine atom is particularly reactive, allowing it to participate in various biochemical pathways.

In Vitro Studies

• Cellular Models : Research has demonstrated that this compound exhibits significant activity in cellular models. For instance, studies using monocytic cell lines (e.g., THP-1) have shown that the compound can activate these cells at concentrations not directly correlated with its formaldehyde release properties .
• Biomarker Expression : The expression profiles of several biomarkers have been specifically linked to the action of this compound. These biomarkers are indicative of cellular stress responses and potential allergic reactions .
• Chemical Reactivity : The compound has been shown to generate various degradation products upon reaction with amino acids, which may contribute to its biological effects. Notably, the formation of adducts with amino acids was observed, which were not present when formaldehyde alone was used .

Case Studies

Several case studies highlight the biological implications of this compound:

• Sensitization Reactions : Clinical cases have indicated that exposure to compounds releasing formaldehyde can lead to sensitization and allergic reactions in individuals. This compound's ability to release low amounts of formaldehyde while generating other reactive species suggests a complex mechanism behind these reactions .

Data Tables

The following table summarizes key findings regarding the biological activity and reactivity of this compound:

Study Reference	Model Used	Key Findings
	THP-1 Monocytic	Activation at non-correlated concentrations
	CD34-Dendritic	Specific biomarker expression profiles
	Amino Acid Reactivity	Formation of unique adducts with amino acids

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for Ethyl 2-bromo-2,2-dideuterioacetate?

The synthesis typically involves nucleophilic substitution or coupling reactions. A common method includes reacting deuterated precursors (e.g., deuterated acetic acid derivatives) with brominating agents under controlled conditions. For example, ethyl bromodifluoroacetate analogs are synthesized via reactions with copper in dimethyl sulfoxide (DMSO) at room temperature, followed by deuterium incorporation . Another approach employs potassium carbonate (K₂CO₃) in dimethylformamide (DMF) to facilitate halogen-deuterium exchange while minimizing isotopic scrambling .

Q. How is the structure of this compound characterized?

Key techniques include:

• Nuclear Magnetic Resonance (NMR): ¹H NMR identifies non-deuterated protons, while ²H NMR and ¹³C NMR confirm deuterium incorporation and carbon framework .
• Mass Spectrometry (MS): High-resolution MS (HRMS) or electrospray ionization MS (ESI-MS) verifies molecular weight and isotopic purity .
• Infrared Spectroscopy (IR): Detects functional groups like ester C=O and C-Br stretches .
• X-ray Diffraction: For crystalline derivatives, single-crystal X-ray analysis resolves spatial arrangements .

Q. What are typical reactions involving this compound?

• Nucleophilic Substitution: The bromine atom is replaced by nucleophiles (e.g., amines, thiols) to form deuterated acetates .
• Photoredox Catalysis: Under visible light, Ru(bpy)₃²⁺ photocatalysts enable radical coupling with olefins, forming deuterated alkenes .
• Reduction/Oxidation: Controlled reduction yields deuterated alcohols, while oxidation produces deuterated carboxylic acids .

Advanced Research Questions

Q. How does deuterium substitution influence reaction kinetics and mechanisms?

Deuterium introduces kinetic isotope effects (KIEs), slowing reaction rates in steps involving C-D bond cleavage. For example, in SN2 reactions, the primary KIE (k_H/k_D ≈ 1.5–2.5) arises from differences in zero-point energy between C-H and C-D bonds . Isotopic labeling studies using this compound can map reaction pathways (e.g., radical vs. ionic mechanisms) in photoredox or organometallic systems .

Q. What strategies prevent deuterium loss during reactions?

• Anhydrous Conditions: Use aprotic solvents (DMF, DMSO) and desiccants to avoid H/D exchange with moisture .
• Mild Bases: Employ K₂CO₃ instead of strong bases like NaOH to minimize deprotonation of deuterated positions .
• Low-Temperature Catalysis: Photoredox reactions at ≤60°C reduce thermal degradation of deuterated intermediates .

Q. How can photoredox catalysis expand the utility of this compound?

Ru(bpy)₃²⁺ or fluorescein photocatalysts generate deuterated radicals under visible light, enabling:

• C-C Bond Formation: Radical addition to alkenes/alkynes yields deuterated alkanes or aromatics .
• Cross-Coupling: With transition metals (e.g., Cu), deuterated acetates participate in Ullmann or Heck-type couplings .